Cas no 897461-58-4 (2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(pyridin-3-yl)methylacetamide)

2-6-(4-Ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(pyridin-3-yl)methylacetamide is a synthetic organic compound featuring a fused imidazothiazole core linked to a pyridinylmethylacetamide moiety. Its structural complexity suggests potential applications in medicinal chemistry, particularly as a bioactive scaffold for targeting enzyme or receptor interactions. The presence of the ethoxyphenyl group may enhance lipophilicity, influencing pharmacokinetic properties, while the pyridine ring could contribute to binding affinity through hydrogen bonding or π-stacking interactions. This compound’s modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its stability under physiological conditions and synthetic accessibility are key advantages for research applications.
2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(pyridin-3-yl)methylacetamide structure
897461-58-4 structure
Product Name:2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(pyridin-3-yl)methylacetamide
CAS No:897461-58-4
MF:C21H20N4O2S
MW:392.474102973938
CID:5481101
Update Time:2025-05-23

2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(pyridin-3-ylmethyl)acetamide
    • 2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(pyridin-3-yl)methylacetamide
    • Inchi: 1S/C21H20N4O2S/c1-2-27-18-7-5-16(6-8-18)19-13-25-17(14-28-21(25)24-19)10-20(26)23-12-15-4-3-9-22-11-15/h3-9,11,13-14H,2,10,12H2,1H3,(H,23,26)
    • InChI Key: ATHQYORLBRBCSU-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CN=C1)(=O)CC1=CSC2=NC(C3=CC=C(OCC)C=C3)=CN21

2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(pyridin-3-yl)methylacetamide Pricemore >>

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Additional information on 2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(pyridin-3-yl)methylacetamide

Recent Advances in the Study of 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(pyridin-3-yl)methylacetamide (CAS: 897461-58-4)

The compound 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(pyridin-3-yl)methylacetamide (CAS: 897461-58-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(pyridin-3-yl)methylacetamide, such as the imidazo[2,1-b][1,3]thiazole core and the pyridinylmethylacetamide moiety, contribute to its high affinity and selectivity for target proteins. These properties make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(pyridin-3-yl)methylacetamide exhibits nanomolar inhibitory activity against a specific kinase target, with minimal off-target effects. This selectivity is crucial for reducing potential side effects in therapeutic applications.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, as well as metabolic stability in preclinical models. These findings suggest that 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(pyridin-3-yl)methylacetamide could be a viable candidate for oral administration, which is a significant advantage in drug development.

Despite these promising results, challenges remain in optimizing the compound's solubility and bioavailability. Recent efforts have focused on structural modifications to enhance these properties while maintaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is underway to address these issues and advance the compound toward clinical trials.

In conclusion, 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(pyridin-3-yl)methylacetamide (CAS: 897461-58-4) represents a promising therapeutic agent with significant potential in treating kinase-related diseases. Continued research and development efforts are essential to fully realize its clinical benefits and overcome existing challenges.

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